Cas no 913376-49-5 (Benzyl 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate)

Benzyl 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate structure
913376-49-5 structure
Product Name:Benzyl 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate
CAS No:913376-49-5
MF:C18H16N2O3
MW:308.331244468689
MDL:MFCD22493496
CID:1026131
PubChem ID:24886175
Update Time:2025-04-20

Benzyl 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate
    • benzyl 5-methyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxylate
    • A916040
    • AC7228
    • SCHEMBL199583
    • AKOS016003636
    • 913376-49-5
    • MWQQTPLKGMUHTG-UHFFFAOYSA-N
    • MFCD22493496
    • SCHEMBL198525
    • CS-0457874
    • DTXSID30647821
    • FKOQVLSTVAVHGR-UHFFFAOYSA-N
    • benzyl 5-hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate
    • SY232329
    • DB-342471
    • Benzyl5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate
    • MDL: MFCD22493496
    • Inchi: 1S/C18H16N2O3/c1-13-16(18(22)23-12-14-8-4-2-5-9-14)17(21)20(19-13)15-10-6-3-7-11-15/h2-11,19H,12H2,1H3
    • InChI Key: FKOQVLSTVAVHGR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C1C(N(C2C=CC=CC=2)NC=1C)=O)=O

Computed Properties

  • Exact Mass: 308.11609238g/mol
  • Monoisotopic Mass: 308.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 58.6Ų

Benzyl 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Pricemore >>

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